Cas no 112805-69-3 (2-Propanol, 1-chloro-3-(1-naphthalenyloxy)-, (R)-)

2-Propanol, 1-chloro-3-(1-naphthalenyloxy)-, (R)- structure
112805-69-3 structure
Product Name:2-Propanol, 1-chloro-3-(1-naphthalenyloxy)-, (R)-
CAS No:112805-69-3
MF:C13H13ClO2
MW:236.694123029709
CID:1203798
PubChem ID:11276423
Update Time:2025-04-20

2-Propanol, 1-chloro-3-(1-naphthalenyloxy)-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-chloro-3-(1-naphthalenyloxy)-, (R)-
    • SCHEMBL10365539
    • 112805-69-3
    • (r)-1-chloro-3-(1-naphthyloxy)-2-propanol
    • Inchi: 1S/C13H13ClO2/c14-8-11(15)9-16-13-7-3-5-10-4-1-2-6-12(10)13/h1-7,11,15H,8-9H2/t11-/m0/s1
    • InChI Key: ZVVJOJMCXYDDEW-NSHDSACASA-N
    • SMILES: ClC[C@@H](COC1C=CC=C2C=CC=CC=12)O

Computed Properties

  • Exact Mass: 236.0604073g/mol
  • Monoisotopic Mass: 236.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.5Ų

2-Propanol, 1-chloro-3-(1-naphthalenyloxy)-, (R)- Security Information

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